Cas no 89241-07-6 (Cyclopentanone, 2-ethyl-2-(hydroxymethyl)-)

Cyclopentanone, 2-ethyl-2-(hydroxymethyl)- structure
89241-07-6 structure
Product Name:Cyclopentanone, 2-ethyl-2-(hydroxymethyl)-
CAS No:89241-07-6
MF:C8H14O2
MW:142.195562839508
CID:607218
PubChem ID:71323021
Update Time:2025-04-19

Cyclopentanone, 2-ethyl-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-ethyl-2-(hydroxymethyl)-
    • 2-ethyl-2-(hydroxymethyl)cyclopentan-1-one
    • DTXSID70752640
    • 89241-07-6
    • Inchi: 1S/C8H14O2/c1-2-8(6-9)5-3-4-7(8)10/h9H,2-6H2,1H3
    • InChI Key: XXMIOBPFZCYICM-UHFFFAOYSA-N
    • SMILES: OCC1(CC)C(CCC1)=O

Computed Properties

  • Exact Mass: 142.099379685g/mol
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų
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